![molecular formula C7H4BrF3 B150022 4-Bromobenzotrifluoride CAS No. 402-43-7](/img/structure/B150022.png)
4-Bromobenzotrifluoride
Overview
Description
4-Bromobenzotrifluoride (4-BBT) is a halogenated aromatic compound that is widely used in organic synthesis and various scientific research applications. It is a colorless, volatile liquid that is soluble in organic solvents and has a boiling point of 108°C. 4-BBT has a wide range of applications in the fields of organic chemistry, biochemistry, and pharmacology. It has been used as a reagent in the synthesis of a wide range of organic compounds, as a fluorescent marker in biochemical studies, and as a tool to study the physiological effects of drugs.
Scientific Research Applications
Relay Propagation of Steric Pressure
4-Bromobenzotrifluoride (BBTF) is examined for its role in the unique relay propagation of crowding, where the trifluoromethyl group acts as both an emitter and transmitter of steric pressure. This feature is pivotal in understanding the reactivity and interaction of such compounds in various chemical reactions, especially those involving metalation and deprotonation processes (Schlosser et al., 2006).
Luminescent and Structural Properties in Lanthanide Complexes
The impact of halogenobenzoate ligands, including 4-bromobenzoate, on the luminescent and structural properties of lanthanide complexes has been extensively studied. These studies contribute significantly to understanding the influence of halogens on the physical chemistry and luminescence of such complexes, crucial for material science and photonics (Monteiro et al., 2015).
Functionalization in Ionic Liquids
Research involving the chemical functionalization of glassy carbon electrodes with 4-bromobenzene diazonium salts in ionic liquids provides insights into the development of advanced materials and electrochemical applications. This study is particularly relevant for the creation of amine-terminated carbon surfaces with potential uses in sensors and electronic devices (Actis et al., 2008).
Halogen Bonding in Structural Determination
The structural importance of halogen bonding, including X...O=C vs. X...X interactions, has been explored using 4-bromotribenzoylbenzene. Understanding these interactions is crucial for the development of molecular materials and pharmaceuticals (Pigge et al., 2006).
Stereochemical Outcomes in McMurry Coupling
The stereochemical outcome of McMurry coupling using 4-bromoacetophenone has been examined, providing valuable insights into the behavior of bromobenzene derivatives in such reactions. This information is vital for organic synthesis and pharmaceutical chemistry (Daik et al., 1998).
Microbial Degradation of Bromobenzoates
4-Bromobenzoate degradation by microorganisms like Alcaligenes denitrificans has been studied, highlighting the biological interactions and potential environmental implications of bromobenzoates. These findings are significant for bioremediation and environmental chemistry (van den Tweel et al., 1987).
Safety and Hazards
4-Bromobenzotrifluoride is a flammable liquid and vapor . It causes skin irritation, serious eye irritation, and may cause respiratory irritation . Safety measures include avoiding contact with skin and eyes, avoiding inhalation of vapor or mist, keeping away from sources of ignition, and storing in a cool, dry place .
properties
IUPAC Name |
1-bromo-4-(trifluoromethyl)benzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4BrF3/c8-6-3-1-5(2-4-6)7(9,10)11/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XLQSXGGDTHANLN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(F)(F)F)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4BrF3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0059950 | |
Record name | Benzene, 1-bromo-4-(trifluoromethyl)- | |
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Molecular Weight |
225.01 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Colorless liquid with an aromatic odor; [Alfa Aesar MSDS] | |
Record name | 4-Bromobenzotrifluoride | |
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CAS RN |
402-43-7 | |
Record name | 1-Bromo-4-(trifluoromethyl)benzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=402-43-7 | |
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Record name | Benzene, 1-bromo-4-(trifluoromethyl)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000402437 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzene, 1-bromo-4-(trifluoromethyl)- | |
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Record name | Benzene, 1-bromo-4-(trifluoromethyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0059950 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-bromo-α,α,α-trifluorotoluene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.006.313 | |
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Record name | 4-Bromobenzotrifluoride | |
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the main applications of 4-bromobenzotrifluoride in organic synthesis?
A1: this compound serves as a versatile building block in organic synthesis, particularly in palladium-catalyzed cross-coupling reactions like the Heck and Suzuki reactions. [, ] These reactions enable the formation of new carbon-carbon bonds, crucial for synthesizing complex molecules. For example, this compound successfully coupled with ethyl acrylate in a Heck reaction to yield ethyl cinnamate, a valuable compound in the fragrance industry. []
Q2: How does the trifluoromethyl group in this compound influence its reactivity in cross-coupling reactions?
A2: The electron-withdrawing nature of the trifluoromethyl group in this compound significantly impacts its reactivity in cross-coupling reactions. Research suggests that substrates with electron-withdrawing substituents on the phenyl ring, like the trifluoromethyl group, generally exhibit higher conversion rates in both Heck and Suzuki reactions. [] This observation aligns with the general understanding of these reactions, where electron-deficient aryl halides often react more readily.
Q3: Are there alternative methods to synthesize this compound besides traditional cross-coupling reactions?
A3: Yes, this compound can be synthesized through the decarbonylation of 4-trifluoromethylbenzoyl bromide using a rhodium-phosphine complex catalyst. [] This method offers an alternative route that doesn't involve direct coupling reactions and might be advantageous depending on the desired reaction conditions and starting materials.
Q4: Has the mechanism of this compound involvement in specific reactions been investigated using computational chemistry?
A4: While the provided research doesn't directly explore the computational aspects of this compound's reactivity, a study on a related compound, pyrrolidine, in nickel-catalyzed C–N cross-coupling provides valuable insights. [] Density functional theory (DFT) calculations were employed to elucidate the mechanism, highlighting the significance of factors like electron transfer rates, hydrogen atom transfer, and the influence of substituents on the reaction pathway. These findings can offer a theoretical framework for understanding similar reactions involving this compound.
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